Tetrachlorozincate(2-)

Specification

• CAS No.: 15201-05-5
• Molecular Formula: C6H15NO3S
• Molecular Weight: 207.2 g/mol
• IUPAC Name: tetrachlorozinc(2-)
• Standard InChI: InChI=1S/4ClH.Zn/h4*1H;/q;;;;+2/p-4
• Standard InChI Key: PZVVXRYHDITUNJ-UHFFFAOYSA-J
• SMILES: Cl[Zn-2](Cl)(Cl)Cl
• Canonical SMILES: Cl[Zn-2](Cl)(Cl)Cl

Introduction

Chemical Structure and Properties

Physical and Chemical Properties

The physical properties of tetrachlorozincate(2-) compounds vary depending on the counter-cation present. Generally, these compounds appear as crystalline solids with distinctive properties as outlined in the table below:

Property	Description
Appearance	Typically white crystalline solids
Molecular Weight	207.2 g/mol (for the ZnCl₄²⁻ anion)
Standard InChI	InChI=1S/4ClH.Zn/h4*1H;/q;;;;+2/p-4
Standard InChIKey	PZVVXRYHDITUNJ-UHFFFAOYSA-J
Chemical Stability	Generally stable under normal conditions
Solubility	Usually soluble in polar solvents
Corrosivity	Corrodes mild steel

Tetrachlorozincate(2-) demonstrates chemical behavior typical of coordination complexes, with the ability to undergo ligand exchange reactions under specific conditions. The complex is generally stable but can participate in various chemical transformations depending on the reaction environment.

Synthesis Methods

General Synthetic Approaches

The synthesis of tetrachlorozincate(2-) typically involves the reaction of zinc chloride with chloride donors. The general reaction proceeds as follows:

ZnCl₂ + 2Cl⁻ → ZnCl₄²⁻

This process represents Lewis acid-base chemistry, with zinc chloride acting as a Lewis acid that accepts additional chloride ions (Lewis bases) to form the tetrachlorozincate complex.

Specific Preparation Methods

The synthesis typically occurs in polar solvents such as water or suitable organic solvents. For example, to prepare ammonium tetrachlorozincate, zinc chloride is reacted with ammonium chloride:

ZnCl₂ + 2NH₄Cl → (NH₄)₂ZnCl₄

This reaction produces the diammonium tetrachlorozincate salt, which precipitates as a white crystalline solid that can be isolated through filtration and purification procedures.

Common Tetrachlorozincate Compounds

Ammonium Tetrachlorozincate

Ammonium tetrachlorozincate ((NH₄)₂ZnCl₄) represents one of the most commonly encountered tetrachlorozincate salts. It has numerous applications and exhibits the following properties:

Property	Value
CAS Number	14639-97-5
Molecular Formula	H₈N₂Cl₄Zn
Molecular Weight	243.3 g/mol
Appearance	White crystalline solid
Melting Point	~150°C (decomposes)
UN Number	UN3288
Hazard Class	6.1

This compound finds applications as a flux in metallurgical processes, in textiles manufacturing, and as a process regulator in various industrial applications.

Diazonium Tetrachlorozincate Compounds

Another significant class of tetrachlorozincate compounds includes those formed with diazonium cations. For example, 2,5-dichlorobenzenediazonium tetrachlorozincate has the following properties:

Property	Value
CAS Number	14239-23-7
Molecular Formula	C₁₂H₆Cl₈N₄Zn
Molecular Weight	555.2 g/mol
Structure	Contains two 2,5-dichlorobenzenediazonium cations and one tetrachlorozincate anion

These compounds have specialized applications in organic synthesis and materials development.

Industrial Applications

Metallurgical Applications

Tetrachlorozincate compounds, particularly ammonium tetrachlorozincate, serve as fluxes in soldering and metalworking operations. The compound facilitates the removal of oxide layers and improves metal-to-metal bonding in these processes. Its effectiveness as a flux comes from the ability of the zinc complex to interact with metal oxides at elevated temperatures.

Textile Industry Applications

In the textile industry, tetrachlorozincate compounds function as process regulators and treatment agents. They contribute to various fabric finishing processes and may play roles in dyeing operations. The compounds help achieve specific textile properties and can enhance the durability of certain fabrics.

Other Industrial Uses

Beyond metallurgy and textiles, tetrachlorozincate compounds find applications in:

• Floor covering production

• Process regulation in various manufacturing contexts

• Chemical synthesis as reagents or catalysts

• Specialized material development

Research Applications and Findings

Materials Science Research

Recent research has explored the use of tetrachlorozincate(2-) in advanced materials development. Particularly noteworthy is the incorporation of tetrachlorozincate into metal-organic frameworks (MOFs), which creates materials with unique structural and functional properties. These MOFs potentially offer applications in catalysis, gas storage, and selective molecular separation.

Catalytic Applications

Tetrachlorozincate complexes demonstrate catalytic activity in select organic transformations. The zinc center, with its Lewis acidic character, can coordinate to substrates and facilitate various reactions. Research continues to explore the potential of these complexes in promoting specific chemical transformations with enhanced selectivity and efficiency.

Biological and Medical Research

While tetrachlorozincate itself has limited direct biological applications, zinc-containing compounds broadly demonstrate significant biological activity. For instance, research has shown that certain zinc compounds can influence gene expression of growth factors in wound healing processes. This suggests potential avenues for investigating tetrachlorozincate derivatives in biological contexts.

Precautionary Statement	Description
P260	Do not breathe dust/fume/gas/mist/vapors/spray
P264	Wash hands thoroughly after handling
P270	Do not eat, drink or smoke when using this product
P273	Avoid release to the environment
P280	Wear protective gloves/protective clothing/eye protection/face protection
P301+P312	IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell
P330	Rinse mouth

Additional precautions include proper storage to prevent contact with incompatible materials and avoiding storage in containers made of mild steel due to the corrosive nature of tetrachlorozincate compounds.